N-(4-chlorophenyl)-4-(2,5-dimethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

• IUPAC Name: N-(4-chlorophenyl)-4-(2,5-dimethoxyphenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C20H20ClN3O4/c1-11-17(19(25)23-13-6-4-12(21)5-7-13)18(24-20(26)22-11)15-10-14(27-2)8-9-16(15)28-3/h4-10,18H,1-3H3,(H,23,25)(H2,22,24,26)
• InChI Key: FXPDIEGOIKWOBX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(NC(=O)N1)C2=C(C=CC(=C2)OC)OC)C(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C20H20ClN3O4
• Molecular Weight: 401.8 g/mol

Description

N-(4-chlorophenyl)-4-(2,5-dimethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C20H20ClN3O4 and its molecular weight is 401.85. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Potential

• Synthesis and Antimicrobial Activities : New derivatives of 1,2,3,4-tetrahydropyrimidine have been synthesized, exhibiting significant antimicrobial activities against bacterial and fungal strains, suggesting their potential as lead compounds for developing new antimicrobial agents (Akbari et al., 2008). Similarly, compounds synthesized from visnaginone and khellinone have shown anti-inflammatory and analgesic properties, indicating their potential in pharmaceutical development for treating inflammation and pain (Abu‐Hashem et al., 2020).

• Electrochromic and Polymeric Materials : Aromatic polyamides incorporating 4,4′-dimethoxy-substituted triphenylamine (TPA) units have been developed, showing excellent levels of thermal stability and electrochromic properties. These materials could be utilized in advanced electronic and optical devices (Chang & Liou, 2008).

Spectroscopic and Thermal Properties

• Characterization of Pyrimidine Derivatives : Studies on n-butyl 4-(3,4-dimethoxyphenyl)-6-methyl-2-thioxo-1,2,3,4 tetrahydropyrimidine-5-carboxylate have revealed its stability and decomposition characteristics, providing insights into its thermal behavior and potential applications in materials science (Vyas et al., 2013).